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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and potential

applications of Solvent Red 135, a perinone-based solvent dye, with a specific focus on its use

in coatings and thin-film research. Detailed protocols for the preparation and characterization of

Solvent Red 135-doped polymer thin films are also presented.

Introduction to Solvent Red 135
Solvent Red 135 (C.I. 564120) is a yellowish-red synthetic dye known for its high thermal

stability, excellent light fastness, and good solubility in various organic solvents.[1][2] These

properties make it a compelling candidate for a range of applications beyond its traditional use

in the plastics industry, particularly in the field of advanced materials and thin-film technologies.

Its robust chemical structure lends itself to applications requiring long-term stability under

challenging environmental conditions.[1]

Key Applications in Research
The unique photophysical and chemical properties of Solvent Red 135 open up several

avenues for research and development:

Functional Coatings: Its vibrant color and stability make it suitable for developing durable and

decorative coatings with high visibility.[1]
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Optical Filters: Thin films doped with Solvent Red 135 can be engineered to act as long-

pass or band-pass filters for specific wavelength ranges.

Luminescent Solar Concentrators (LSCs): The fluorescent properties of perinone dyes

suggest that Solvent Red 135 could be a candidate for use in LSCs, which concentrate

sunlight onto photovoltaic cells.

Fluorescent Probes: The dye's response to its environment could potentially be exploited for

sensing applications.

Organic Electronics: As a stable organic semiconductor, it may find applications in organic

light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[3]

Data Presentation
A summary of the key quantitative data for Solvent Red 135 is presented in the table below for

easy reference and comparison.
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Property Value

Chemical Identity

C.I. Name Solvent Red 135

C.I. Number 564120

CAS Number 20749-68-2, 71902-17-5[4][5]

Molecular Formula C₁₈H₆Cl₄N₂O[5]

Molecular Weight 408.07 g/mol [5]

Physical Properties

Appearance Yellowish-red powder[4]

Melting Point 318 °C[2]

Density 1.74 g/cm³[4]

Thermal & Light Stability

Heat Resistance (in PS) Up to 300 °C[2]

Light Fastness (in PS) Grade 8 (on a scale of 1-8)[2]

Solubility (at 20°C)

Acetone 0.2 g/L[2]

Butyl Acetate 0.2 g/L[2]

Dichloromethane 0.3 g/L[2]

Ethyl Alcohol 0.1 g/L[2]

Methylbenzene (Toluene) 0.6 g/L[2]

Photophysical Properties

Absorption Maximum (λ_max)

Varies with solvent polarity. Generally in the

green-yellow region of the visible spectrum.

Specific values need to be determined

experimentally for the solvent and matrix of

interest.
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Emission Maximum (λ_em)

Typically red-shifted from the absorption

maximum. Specific values are dependent on the

host matrix and concentration.

Fluorescence Quantum Yield (Φ_F)

Data not readily available in the public domain.

This is a critical parameter to be determined

experimentally for applications in LSCs and as

fluorescent probes.

Experimental Protocols
The following are detailed methodologies for the preparation and characterization of Solvent
Red 135-doped polymer thin films. These protocols are intended as a starting point and may

require optimization based on specific research goals and available equipment.

Protocol 1: Preparation of Solvent Red 135-Doped
PMMA Thin Films by Spin-Coating
This protocol describes the fabrication of thin films of Poly(methyl methacrylate) (PMMA) doped

with Solvent Red 135 using a spin-coating technique.

Materials:

Solvent Red 135 powder

Poly(methyl methacrylate) (PMMA)

Toluene (or other suitable solvent like chloroform or chlorobenzene)

Glass or silicon substrates

Syringes and 0.2 µm PTFE filters

Equipment:

Analytical balance

Magnetic stirrer and stir bars
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Ultrasonic bath

Spin coater

Hot plate

Procedure:

Solution Preparation:

Prepare a stock solution of PMMA in toluene (e.g., 10% w/v) by dissolving the PMMA

powder in the solvent with magnetic stirring. This may take several hours.

Prepare a stock solution of Solvent Red 135 in toluene (e.g., 1 mg/mL). Use of an

ultrasonic bath can aid in dissolution.

Prepare the final coating solution by adding a specific volume of the Solvent Red 135
stock solution to the PMMA solution to achieve the desired dye concentration (e.g., 0.1%,

0.5%, 1% w/w relative to PMMA). Stir the mixture thoroughly.

Substrate Cleaning:

Thoroughly clean the substrates by sequential sonication in a detergent solution,

deionized water, acetone, and isopropanol (15 minutes each).

Dry the substrates with a stream of nitrogen gas.

Optional: Treat the substrates with oxygen plasma to enhance hydrophilicity and promote

film adhesion.

Spin-Coating:

Place a cleaned substrate on the spin coater chuck and ensure it is centered.

Dispense a small amount of the Solvent Red 135/PMMA solution onto the center of the

substrate.
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Spin the substrate at a desired speed (e.g., 1000-4000 rpm) for a set duration (e.g., 30-60

seconds). The final film thickness will depend on the solution viscosity, concentration, and

spin speed.

Annealing:

Transfer the coated substrate to a hot plate and anneal at a temperature below the glass

transition temperature of PMMA (e.g., 80-90 °C) for a specified time (e.g., 10-30 minutes)

to remove residual solvent and improve film quality.

Protocol 2: Characterization of Solvent Red 135-Doped
Thin Films
This protocol outlines the key characterization techniques to evaluate the properties of the

fabricated thin films.

1. Film Thickness and Morphology:

Profilometry or Ellipsometry: Measure the thickness of the thin films.

Atomic Force Microscopy (AFM): Characterize the surface topography and roughness of the

films.

Scanning Electron Microscopy (SEM): Visualize the cross-section and surface morphology of

the coatings.

2. Optical Properties:

UV-Vis Spectroscopy: Measure the absorption spectrum of the thin films to determine the

absorption maxima (λ_max) and the effect of dye concentration on absorbance.

Fluorospectrometry: Measure the emission spectrum to determine the emission maxima

(λ_em) and the fluorescence intensity.

Integrating Sphere with a Spectrofluorometer: Determine the absolute fluorescence quantum

yield (Φ_F) of the thin films.

3. Structural and Chemical Analysis:
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Fourier-Transform Infrared (FTIR) Spectroscopy: Identify the chemical bonds present in the

dye-doped polymer film and confirm the incorporation of the dye.

X-ray Diffraction (XRD): Analyze the crystallinity of the thin films.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the context of using

Solvent Red 135 in thin-film research.
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Caption: Experimental workflow for Solvent Red 135 thin-film research.
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Caption: Relationship between Solvent Red 135 properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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